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Compound of Interest

Compound Name: Cyclohexanethiol

Cat. No.: B074751

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of
cyclohexanethiol, an air-sensitive and hazardous compound. Adherence to these protocols is
critical to ensure personnel safety, experimental integrity, and product quality.

Chemical and Physical Properties

Cyclohexanethiol is a colorless liquid with a strong, disagreeable odor.[1] It is flammable, toxic
if swallowed or inhaled, and causes skin and eye irritation.[2][3] Crucially, this compound is air-
sensitive and must be handled under an inert atmosphere to prevent oxidation.[2]

Table 1: Physicochemical Properties of
Cyclohexanethiol
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Property

Value

Molecular Formula

CeH12S[1][4][5]

Molecular Weight 116.22 g/mol [3][5]

Appearance Colorless to almost colorless clear liquid[1][5]
Odor Strong, offensive, and unpleasant[1][6][7]
Boiling Point 158-160 °C (lit.)[4][6][8][9]

Density 0.95 g/mL at 25 °C (lit.)[4][8]

Flash Point 43 °C (109.4 °F) - Pensky-Martens closed cup

Vapor Pressure

10 mmHg[1]

Vapor Density

4.0 (vs ain[1][6][8]

Solubility

Insoluble in water.[1][6][10] Soluble in ether,

benzene, acetone, and chloroform.[6]

Safety Precautions and Hazard Information

Cyclohexanethiol is a hazardous substance and requires strict safety measures.

GHS Hazard Classifications:[2]

o Flammable Liquids - Category 3

Acute Toxicity, Oral - Category 3

Acute Toxicity, Inhalation - Category 4

Skin Irritation - Category 2

Serious Eye Irritation - Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation - Category 3

Personal Protective Equipment (PPE):
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e Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[11]

» Skin and Body Protection: A flame-retardant lab coat and appropriate chemical-resistant
clothing.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] For operations where inhalation risk is high, use a NIOSH-approved respirator with
an appropriate cartridge.

Experimental Protocols for Handling Air-Sensitive
Cyclohexanethiol

Due to its air-sensitive nature, cyclohexanethiol must be handled under an inert atmosphere,
such as nitrogen or argon, to prevent the formation of disulfides and other oxidation
byproducts.

Preparation of an Inert Atmosphere

Standard air-free techniques using either a glovebox or a Schlenk line are required.[12][13] All
glassware must be thoroughly dried in an oven (e.g., 125°C overnight) and cooled under a
stream of inert gas before use.[14][15]

Diagram 1: General Workflow for Handling Air-Sensitive
Reagents

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.inchem.org/documents/icsc/icsc/eics0032.htm
https://nextsds.com/sds/en/281331501257323/cyclohexanethiol
https://www.benchchem.com/product/b074751?utm_src=pdf-body
https://www.benchchem.com/product/b074751?utm_src=pdf-body
https://www.reddit.com/r/chemistry/comments/1npmyy/handling_thiols_in_the_lab/
https://www.chemeurope.com/en/encyclopedia/Air-free_technique.html
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Oven-Dry Glassware

Assemble and Cool Under Inert Gas

2. Prepare

dling

Purge with Inert Gas

Transfer Reagent via Syringe/Cannula

Perform Reaction Under Inert Atmosphere

5. Store/Quench

Storage & Disposal

Store Under Inert Gas

Quench and Dispose of Waste
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Cyclohexanethiol Storage

< Y

Inert Atmosphere (N2 or Ar) Cool, Dry, Well-Ventilated Area Away from Ignition Sources Tightly Sealed Container Separate from Incompatible Materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Handling and
Storing Air-Sensitive Cyclohexanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074751#laboratory-procedures-for-handling-and-
storing-air-sensitive-cyclohexanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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